![molecular formula C17H14FNO4S2 B2980140 Ethyl 3-[(3-fluorophenyl)sulfamoyl]-1-benzothiophene-2-carboxylate CAS No. 932354-17-1](/img/structure/B2980140.png)
Ethyl 3-[(3-fluorophenyl)sulfamoyl]-1-benzothiophene-2-carboxylate
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Description
Ethyl 3-[(3-fluorophenyl)sulfamoyl]-1-benzothiophene-2-carboxylate is a synthetic compound that belongs to the class of sulfonamides. This compound is used in scientific research for its potential therapeutic properties.
Scientific Research Applications
Synthesis and Preparation of Fluorine-containing Compounds
Ethyl phenylsulfinyl fluoroacetate is utilized as a versatile reagent for the preparation of α-fluoro-α,β-unsaturated carboxylic acid esters, which are significant in the synthesis of fluorine-containing biologically active compounds (Allmendinger, 1991).
Production of Fluoro-substituted Benzo[b]furans
A process for the one-pot synthesis of fluorine-containing 3-cyano-2-methyl-benzo[b]furans and ethyl 2-methyl-benzo[b]furan-3-carboxylates has been established. This method involves microwave-induced tandem intramolecular Wittig and Claisen rearrangement reactions (Ramarao et al., 2004).
Liquid Crystalline Phase Studies
A series of benzothieno benzothiophene-2,7-dicarboxylate derivatives, including variants with ethyl terminal chains, exhibit smectic liquid crystalline phases. These materials are studied for their stability and photoconductive behavior (Haristoy et al., 2000).
Electrochemical Research
In electrochemical studies, compounds like 1-fluoro-2-(4-biphenylyl)vinyl phenyl sulphoxide have been analyzed for their reaction products in nonaqueous media, which is relevant for understanding the electrochemical behavior of related fluoro compounds (Kunugi et al., 1995).
Photophysical Properties and Photochemical Reactions
The photochemical reactions of compounds such as ethyl 2-iodothiazole-5-carboxylate have been studied for their photophysical properties and singlet oxygen activation properties. This research provides insights into the light-induced chemical behaviors of related ethyl carboxylates (Amati et al., 2010).
Antimicrobial Evaluation
Ethyl carboxylate derivatives have been synthesized and evaluated for their antimicrobial activity. This includes docking studies and characterizations that are essential in the development of new pharmaceuticals (Spoorthy et al., 2021).
Polymer Solar Cells Research
In the field of polymer solar cells, compounds like ethyl benzenecarboxylate have been used to enhance the performance of bulk-heterojunction polymer solar cells. This includes studies on the micro-structure of thick P3HT:PC71BM films (Shen et al., 2015).
Crystal Structure Analysis
Ethyl carboxylate compounds have been synthesized and their crystal structures analyzed, which is crucial in understanding the physical and chemical properties for various applications (Sapnakumari et al., 2014).
properties
IUPAC Name |
ethyl 3-[(3-fluorophenyl)sulfamoyl]-1-benzothiophene-2-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H14FNO4S2/c1-2-23-17(20)15-16(13-8-3-4-9-14(13)24-15)25(21,22)19-12-7-5-6-11(18)10-12/h3-10,19H,2H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YGWZHVGBFVNVIQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(C2=CC=CC=C2S1)S(=O)(=O)NC3=CC(=CC=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H14FNO4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
379.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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